![molecular formula C18H19ClN2O2 B4165832 N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide](/img/structure/B4165832.png)
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide
Overview
Description
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists, which are known to play a critical role in a wide range of physiological processes.
Mechanism of Action
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide acts as a potent antagonist of the TRPM8 channel, which is involved in the regulation of body temperature, pain perception, and other physiological processes. By blocking the TRPM8 channel, N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide is able to reduce pain perception and other symptoms associated with a variety of conditions.
Biochemical and Physiological Effects
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain perception, regulate body temperature, and modulate the activity of a variety of other physiological processes. N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has also been shown to have potential therapeutic applications in the treatment of neuropathic pain, migraine, and other conditions.
Advantages and Limitations for Lab Experiments
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has several advantages for use in laboratory experiments. It is a potent antagonist of the TRPM8 channel, which makes it useful for studying the role of this channel in a variety of physiological processes. N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide is also relatively easy to synthesize and is widely available for use in laboratory experiments.
However, there are also limitations to the use of N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide in laboratory experiments. For example, it may not be effective in all experimental models, and its effects may vary depending on the specific conditions being studied.
Future Directions
There are several potential future directions for research on N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide. One potential direction is to investigate its potential therapeutic applications in the treatment of neuropathic pain, migraine, and other conditions. Another potential direction is to study its effects on other TRP channels and their potential role in regulating physiological processes.
Conclusion
In conclusion, N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a potent antagonist of the TRPM8 channel, which is involved in the regulation of body temperature, pain perception, and other physiological processes. N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has a wide range of biochemical and physiological effects and has potential therapeutic applications in the treatment of neuropathic pain, migraine, and other conditions. While there are limitations to its use in laboratory experiments, N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide is a valuable tool for studying the role of the TRPM8 channel in a variety of physiological processes.
Scientific Research Applications
N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has been extensively studied for its potential use in scientific research. It has been shown to act as a potent antagonist of the TRPM8 channel, which is involved in the regulation of body temperature, pain perception, and other physiological processes. N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-4-methoxybenzamide has also been shown to have potential therapeutic applications in the treatment of neuropathic pain, migraine, and other conditions.
properties
IUPAC Name |
N-(3-chloro-2-pyrrolidin-1-ylphenyl)-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2/c1-23-14-9-7-13(8-10-14)18(22)20-16-6-4-5-15(19)17(16)21-11-2-3-12-21/h4-10H,2-3,11-12H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBROAMKCNQQEEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)N3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~2~-(4-chlorophenyl)-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~1~-(2-methoxy-5-methylphenyl)glycinamide](/img/structure/B4165749.png)
![N-(3-chloro-2-methylphenyl)-4-[2-(3-methylphenoxy)ethoxy]benzamide](/img/structure/B4165755.png)
![N~1~-(3-chloro-4-fluorophenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide](/img/structure/B4165764.png)
![2-[(4-fluorobenzyl)amino]-1-phenyl-1-propanol hydrochloride](/img/structure/B4165765.png)
![2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide](/img/structure/B4165775.png)
![N-(3-bromophenyl)-1-[(3-chloro-4-methoxyphenyl)sulfonyl]-3-piperidinecarboxamide](/img/structure/B4165782.png)
![N~1~-(5-chloro-2-phenoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide](/img/structure/B4165785.png)
![2-[(4-nitrobenzyl)thio]-1H-naphtho[2,3-d]imidazole](/img/structure/B4165788.png)
![N-[1-[4-ethyl-5-({2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]-3-(methylthio)propyl]-4-methoxybenzamide](/img/structure/B4165789.png)
![2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-phenylthieno[2,3-d]pyrimidin-4-ol](/img/structure/B4165796.png)
![N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]-5-(2-nitrophenyl)-2-furamide](/img/structure/B4165815.png)
![3,6-dichloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-1-benzothiophene-2-carboxamide](/img/structure/B4165819.png)
